Methyl 3-methyl-5-phenyl-thiophene-2-carboxylate

• Molecular Formula: C13H12O2S
• Molecular Weight: 232.30 g/mol
• IUPAC Name: methyl 3-methyl-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C13H12O2S/c1-9-8-11(10-6-4-3-5-7-10)16-12(9)13(14)15-2/h3-8H,1-2H3
• InChI Key: IJFPWDLPYQGDHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C2=CC=CC=C2)C(=O)OC

Description

Methyl 3-methyl-5-phenyl-thiophene-2-carboxylate is a useful research compound. Its molecular formula is C13H12O2S and its molecular weight is 232.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

At room temperature, a solution of 4-iodobenzene (9.6 mmol) and methyl 3-methylthiophene-2-carboxylate (19.2 mmol) in dimethylacetamide (20 ml) were degassed with nitrogen for 15 minutes. Potassium acetate (0.87 mmol) and palladium acetate (0.02 mmol) were added, the reaction vessel was sealed and heated at 150° C. for 1 hour. Then, the reaction mixture was cooled down to room temperature and poured into water, extracted with dichloromethane, washed with brine, dried over sodium sulfate and evaporated to dryness. The residue was purified by chromatography on silica gel (eluent: gradient of 3% diethyl ether in petroleum ether) to give 100 mg of Intermediate V.1 (22%) as a yellow solid, which was characterized by the following spectroscopic data: 1H NMR (CDCl3, 400 MHz) δ (ppm) 2.57 (s, 3H), 3.88 (s, 3H), 7.13 (s, 1H), 7.32-7.34 (m, 3H), 7.59-7.64 (m, 2H); and MS (ESI, EI+) m/z=233 (MH+).

Synthesis routes and methods II

Procedure details